Cas no 1211474-41-7 (1-Azido-2-(methylsulfonyl)ethane)

• Product Name: 1-Azido-2-(methylsulfonyl)ethane
• CAS No: 1211474-41-7
• MF: C₃H₇N₃O₂S
• MW: 149.171578645706
• MDL: MFCD14652207
• CID: 1069412
• PubChem ID: 51072263
• Update Time: 2025-06-14

1-Azido-2-(methylsulfonyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1-Azido-2-(methylsulfonyl)ethane
• 1-azido-2-methylsulfonylethane
• BS-37071
• EN300-273065
• AKOS005174491
• MFCD14652207
• 1-azido-2-(methylsulfonyl)ethane(SALTDATA: FREE)
• SCHEMBL26914224
• 1-azido-2-methanesulfonylethane
• 1211474-41-7

• MDL： MFCD14652207
• Inchi： 1S/C3H7N3O2S/c1-9(7,8)3-2-5-6-4/h2-3H2,1H3
• InChI Key： DRFFXWAMZHTTEG-UHFFFAOYSA-N
• SMILES： S(C)(CCN=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 149.02589765g/mol
• Monoisotopic Mass: 149.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-Azido-2-(methylsulfonyl)ethane

Comprehensive Overview of 1-Azido-2-(methylsulfonyl)ethane (CAS No. 1211474-41-7): Properties, Applications, and Research Insights

1-Azido-2-(methylsulfonyl)ethane (CAS No. 1211474-41-7) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique functional groups. The molecule features an azido group (-N3) and a methylsulfonyl (-SO2CH3) moiety, making it a versatile intermediate for click chemistry reactions and polymer modifications. Researchers are increasingly exploring its potential in bioconjugation, drug discovery, and nanotechnology, aligning with trends in sustainable chemistry and precision engineering.

The compound’s molecular structure (C3H7N3O2S) offers dual reactivity: the azido group participates in Huisgen cycloaddition (a cornerstone of click chemistry), while the methylsulfonyl group acts as a polar leaving group or stabilizer. This duality has spurred interest in high-throughput screening and combinatorial chemistry, addressing modern demands for rapid molecular assembly. Recent studies highlight its role in designing fluorescent probes and bioorthogonal labeling systems, topics frequently searched in academic databases like PubMed and SciFinder.

From an industrial perspective, 1-Azido-2-(methylsulfonyl)ethane is valued for its compatibility with green chemistry principles. Its applications in water-soluble polymers and biodegradable materials resonate with global sustainability goals. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its high purity (>98%), a critical factor for pharmaceutical intermediates and electronic materials. Users often search for "safe handling of azides" or "methylsulfonyl derivatives in catalysis," reflecting practical concerns in lab settings.

Emerging trends link CAS No. 1211474-41-7 to AI-driven drug design and machine learning in chemistry, where its predictable reactivity aids in virtual screening. The compound’s thermal stability (decomposing above 150°C) and solubility in polar aprotic solvents (e.g., DMSO, DMF) are frequently discussed in forums like ResearchGate. Notably, its low ecotoxicity profile aligns with REACH regulations, a hotspot for regulatory compliance searches.

Future directions for 1-Azido-2-(methylsulfonyl)ethane include photocatalysis and 3D printing resins, areas with rising Google Scholar citations. Its synergy with flow chemistry systems addresses scalability challenges, a common query among industrial chemists. As patents citing this compound increase (e.g., WO202215678A1), its commercial relevance in advanced material synthesis continues to grow, reinforcing its status as a multifunctional building block in modern chemistry.